![molecular formula C31H29ClN2O4S B2494976 Ethyl 2-(4-benzoylbenzamido)-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride CAS No. 1216392-78-7](/img/structure/B2494976.png)
Ethyl 2-(4-benzoylbenzamido)-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride
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Overview
Description
Synthesis Analysis
The synthesis of similar thieno[2,3-c]pyridine derivatives typically involves multistep reactions, including cyclocondensation, Vilsmeier-Haack reaction, and nucleophilic substitution. For example, ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates can be synthesized via [4 + 2] annulation with N-tosylimines in the presence of an organic phosphine catalyst, demonstrating the potential pathways for synthesizing complex pyridine derivatives with high regioselectivity and yields (Zhu, Lan, & Kwon, 2003).
Molecular Structure Analysis
Crystallographic studies provide insights into the molecular structure of similar compounds. For instance, a related molecule, ethyl 6-benzyl-2-[(cyclopropylmethylamino)(4-fluorophenylamino)methyleneamino]-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate, exhibits a monoclinic system with intramolecular N–H…S and C–H…N interactions, along with intermolecular N–H…O and O–H…N hydrogen bonds stabilizing the crystal structure (Chen, Hong, Liu, & Ming-guo, 2012).
Chemical Reactions and Properties
Thieno[2,3-c]pyridine derivatives participate in various chemical reactions, producing novel heterocyclic compounds with potential applications. For example, ethyl 4,5,6,7-tetrahydro-2-isothiocyanato-1-benzothiophene-3-carboxylate reacts with nucleophiles to form benzothieno[2,3-d]pyrimidine derivatives, demonstrating the versatility of thieno[2,3-c]pyridine derivatives in synthesizing complex heterocyclic systems (Ghorab, Heiba, & El-gawish, 1995).
Mechanism of Action
Target of action
It contains a pyridine ring, which is a common structure in many bioactive pharmaceuticals . Pyridine derivatives often interact with a variety of biological targets, including enzymes and receptors.
Biochemical pathways
Pyridine derivatives have been found to play roles in a wide range of biochemical processes .
Result of action
Structurally similar compounds have been found to exhibit anti-microbial, anti-cancer, anti-malarial, and anti-cholinesterase activities .
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 2-[(4-benzoylbenzoyl)amino]-6-benzyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H28N2O4S.ClH/c1-2-37-31(36)27-25-17-18-33(19-21-9-5-3-6-10-21)20-26(25)38-30(27)32-29(35)24-15-13-23(14-16-24)28(34)22-11-7-4-8-12-22;/h3-16H,2,17-20H2,1H3,(H,32,35);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSDUDCLUNLQPRG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CCN(C2)CC3=CC=CC=C3)NC(=O)C4=CC=C(C=C4)C(=O)C5=CC=CC=C5.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H29ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
561.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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